Cas no 24057-28-1 (pyridine 4-methylbenzene-1-sulfonate)

• Product Name: pyridine 4-methylbenzene-1-sulfonate
• CAS No: 24057-28-1
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• MDL: MFCD00013108
• CID: 52431
• PubChem ID: 24888052
• Update Time: 2026-04-23

pyridine 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Pyridinium p-toluenesulfonate
• 4-TOLUENESULFONIC ACID PYRIDINE SALT
• POLY(4-VINYLPYRIDINIUM (TOLUENE-4-SULFONATE))
• PPT
• PPTS
• P-TOLUENESULFONIC ACID PYRIDINE SALT
• P-TOLUENESULFONIC ACID, PYRIDINIUM SALT
• PYRIDINE P-TOLUENESULFONATE
• PYRIDINIUM P-TOLUENESULPHONATE
• PYRIDINIUM TOLUENE-4-SULFONATE
• PYRIDINIUM TOLUENE-4-SULFONATE POLYMER BOUND
• PYRIDINIUM TOSYLATE
• PYRIDINUM-P-TOLUENESULPHONATE
• TOLUENE-4-SULFONATEPYRIDINIUM
• TOLUENE-4-SULFONIC ACID PYRIDINE SALT
• TOLUENE-4-SULFONIC ACID PYRIDINE SALT POLYMER BOUND
• Benzenesulfonicacid,4-methyl-,compd.withpyridine(1:1)
• p-Toluenesulfonicacid,pyridineadduct
• pyridine,4-methylbenzenesulfonate
• 4-methylbenzenesulfonate,pyridin-1-ium
• Pyridin-1-ium 4-methylbenzenesulfonate
• Pyridinium p-Toluene
• Pyridinium p-Toluenesulfate
• Pyridinium p-toulene sulfonate
• Pyridinium toluene-4-sulphonate
• 4-methylbenzenesulfonic acid pyridinium salt
• p-Toluenesulfonic acid pyridine salt polymer-bound
• Pyridinium
• pyridinium 4-methylbenzenesulfonate
• Pyridinium 4-toluenesulfonate
• pyridinium para-toluenesulfonate
• pyridinium p-toluene sulfonate
• pyridinium p-toluene sulphonate
• 4-methylbenzenesulfonate; pyridin-1-ium
• pyridinium para-toluenesulphonate
• pyridiniumtosylate
• pyridiniump-toluenesulfonate
• pyridin
• pyridine 4-methylbenzene-1-sulfonate
• Pyridinium p-Toluenesulfonate,99%

• MDL： MFCD00013108
• Inchi： 1S/C7H8O3S.C5H5N/c1-6-2-4-7(5-3-6)11(8,9)10;1-2-4-6-5-3-1/h2-5H,1H3,(H,8,9,10);1-5H
• InChI Key： ZDYVRSLAEXCVBX-UHFFFAOYSA-N
• SMILES： C1(S(=O)(=O)O)C=CC(C)=CC=1.C1=CC=NC=C1
• BRN： 3764305

Computed Properties

• Exact Mass: 251.06200
• Monoisotopic Mass: 251.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 79.7

Experimental Properties

• Color/Form: White crystals or powders
• Density: 1.2829 (rough estimate)
• Melting Point: 118.0 to 122.0 deg-C
• Boiling Point: 442.7 °C at 760 mmHg
• Flash Point: 221.6℃
• Refractive Index: 1.6000 (estimate)
• Solubility: DMSO（少量）、甲醇（少量）
• Water Partition Coefficient: decomposition
• PSA: 75.64000
• LogP: 3.40410
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in most organic solvents and often used in MeOH and CH2Cl2.

pyridine 4-methylbenzene-1-sulfonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：9-21
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on pyridine 4-methylbenzene-1-sulfonate

Pyridine 4-methylbenzene-1-sulfonate (CAS No. 24057-28-1): A Comprehensive Overview

Pyridine 4-methylbenzene-1-sulfonate, with the chemical formula C₁₂H₁₁NO₂S, is a sulfonate derivative that has garnered significant attention in the field of pharmaceuticals and chemical research. This compound, identified by its unique CAS number 24057-28-1, exhibits a complex structure that makes it a valuable intermediate in the synthesis of various biologically active molecules. Its molecular architecture, featuring both pyridine and aromatic sulfonate groups, contributes to its diverse applications in medicinal chemistry and material science.

The< strong>pyridine moiety in Pyridine 4-methylbenzene-1-sulfonate is a key feature that influences its chemical reactivity and biological properties. Pyridine derivatives are well-known for their role as pharmacophores in drug design, often contributing to the binding affinity and selectivity of therapeutic agents. The presence of the sulfonate group further enhances the compound's solubility in polar solvents, making it suitable for various synthetic and analytical applications.

In recent years, there has been a surge in research focusing on the development of novel sulfonamide-based drugs due to their broad spectrum of biological activities. Pyridine 4-methylbenzene-1-sulfonate serves as an important building block in the synthesis of sulfonamides, which are widely used in antibiotics, anti-inflammatory agents, and antiviral medications. The compound's ability to act as a precursor in these syntheses underscores its significance in pharmaceutical chemistry.

One of the most compelling aspects of Pyridine 4-methylbenzene-1-sulfonate is its utility in the development of targeted therapies. Researchers have leveraged its structural features to create molecules that interact specifically with biological targets, such as enzymes and receptors. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The< strong>CAS number 24057-28-1 provides a unique identifier for this compound, facilitating its use in academic and industrial research settings.

The< strong>pyridine 4-methylbenzene-1-sulfonate molecule also finds applications beyond pharmaceuticals. In material science, it is used as a ligand in coordination chemistry, where it helps stabilize metal complexes for catalytic applications. These metal complexes can be employed in various transformations, including hydrogenation and oxidation reactions, which are vital for industrial processes.

Recent advancements in computational chemistry have further highlighted the importance of Pyridine 4-methylbenzene-1-sulfonate. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of new drugs. These studies often rely on high-quality crystal structures or spectroscopic data associated with the compound identified by its CAS number 24057-28-1. Such data is essential for understanding the binding mechanisms and optimizing drug candidates.

The synthesis of Pyridine 4-methylbenzene-1-sulfonate involves multi-step organic reactions that require precise control over reaction conditions. Researchers have explored various synthetic pathways to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. One notable approach involves the sulfonation of methylpyridine derivatives followed by purification steps to isolate the desired sulfonate salt.

In conclusion, Pyridine 4-methylbenzene-1-sulfonate (CAS No. 24057-28-1) is a versatile compound with significant implications in pharmaceuticals and chemical research. Its unique structure, combining a pyridine ring with a sulfonate group, makes it a valuable intermediate for synthesizing biologically active molecules. The ongoing research into its applications underscores its importance as a building block for novel drugs and materials. As scientific understanding advances, the potential uses of this compound are likely to expand further, solidifying its role as a cornerstone in modern chemistry.